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Compound of Interest

Compound Name: Cedr-8(15)-ene

Cat. No.: B15092602

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedr-8(15)-ene, also known as (3-cedrene, is a naturally occurring sesquiterpene hydrocarbon
found in the essential oil of cedarwood.[1] Its characteristic woody and warm aroma makes it a
valuable starting material for the synthesis of a variety of fragrance compounds. This document
provides detailed application notes and protocols for the utilization of Cedr-8(15)-ene in the
development of novel fragrance ingredients. The focus is on the chemical modification of the
cedrene skeleton to produce derivatives with enhanced olfactory properties, suitable for use in
perfumery and other scented products.

Chemical Profile of Cedr-8(15)-ene
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Property Value

2,6,6-trimethyl-8-
methylidenetricyclo[5.3.1.0>3Jundecane

Chemical Name

Synonyms -Cedrene, (+)-beta-Funebrene
CAS Number 546-28-1

Molecular Formula CisH24

Molecular Weight 204.35 g/mol

Odor Profile Woody, cedar-like

Key Fragrance Derivatives from Cedr-8(15)-ene

The versatility of the Cedr-8(15)-ene scaffold allows for the synthesis of several important
fragrance compounds through chemical modifications. The primary derivatives include acetyl
cedrene, cedrenyl acetate, and cedrene epoxide, each possessing unique olfactory

characteristics.

Olfactory Properties of Cedr-8(15)-ene and its
Derivatives
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Recommended
Compound Odor Profile Odor Strength  Substantivity Usage in
Concentrate
Cedr-8(15)-ene )
Woody, cedar Medium - Up to 20%[2]
(B-Cedrene)
Acetyl Cedrene Warm, woody,
(Methyl Cedryl amber, musk[3] High > 400 hours[3][5] Up to 20%][3]
Ketone) [4]
Sweet, woody,
Cedryl Acetate cedar, vetiver, Medium > 400 hours[9] Up to 20%[7]

leathery[6][7][8]

Woody, cedar,

o-Cedrene sandalwood,
Epoxide patchouli,
ambergris

Experimental Protocols
Synthesis of Acetyl Cedrene (Methyl Cedryl Ketone) via
Friedel-Crafts Acylation

Acetyl cedrene is a highly valued fragrance ingredient known for its persistent woody and
musky notes.[4] It is synthesized through the Friedel-Crafts acylation of cedrene. A greener
synthesis approach utilizes a solid superacid catalyst, which is reusable and reduces waste.
[10]

Materials:

o Cedrene (a mixture containing (3-cedrene)

e Acetic anhydride

e Solid superacid catalyst (e.g., SO42-/Fe203)[10]

o Three-necked flask equipped with a stirrer, condenser, and thermometer
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e Heating mantle

o Filtration apparatus

e Vacuum distillation setup
Procedure:

o Catalyst Preparation (SO42~/Fe203):

o Precipitate Fe(OH)s from a 10% Fe(NOs)s solution by adding 28% strong ammonia
solution to adjust the pH to 9-10.

o Wash the precipitate with distilled water until no NHa4* is detected.

o Dry the precipitate at 110°C and grind it to a powder (less than 100 mesh) to obtain
amorphous Fe20:s.

o Immerse the Fe203 powder in a 0.25 mol/L H2SOa4 solution (15 ml/g) for 20 hours.

o Filter and dry the solid at 110°C, then calcine at 550°C for 3 hours to obtain the
S042-/Fe20s solid superacid catalyst.[10]

e Acylation Reaction:

[e]

In a 1000 ml three-necked flask, add 408 g (2 mol) of cedrene and 215 g (2.11 mol) of
acetic anhydride.[10]

[e]

While stirring, add 10 g of the prepared SO42-/Fe20s solid superacid catalyst.[10]

o

Heat the reaction mixture to 80°C and maintain this temperature for 8 hours.[10]

[¢]

After the reaction is complete, cool the mixture to 25°C.[10]
e Work-up and Purification:

o Filter the reaction mixture to separate the solid superacid catalyst. The catalyst can be
recovered and reused.[10]
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o Remove the unreacted acetic anhydride and the acetic acid byproduct from the filtrate by
vacuum distillation.[10]

o The crude product is then purified by fractional distillation to obtain methyl cedryl ketone.
[10]

o The expected yield is approximately 64%, with a ketone content of 78%.[10]
Characterization:

e The product can be characterized by Gas Chromatography-Mass Spectrometry (GC-MS) to
confirm its identity and purity.

Synthesis of Cedrenyl Acetate via Esterification

Cedrenyl acetate possesses a sweet, woody, and long-lasting aroma.[6] It is typically
synthesized by the esterification of cedrol, a sesquiterpene alcohol derived from cedarwood oil.

Materials:

Cedrol

o Acetic anhydride or acetyl chloride

e Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)
» Reaction vessel with a stirrer and reflux condenser

e Separatory funnel

e Drying agent (e.g., anhydrous sodium sulfate)

« Distillation apparatus

Generalized Procedure:

« Esterification:

o In a reaction vessel, dissolve cedrol in a suitable solvent (e.g., toluene).
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o Add acetic anhydride (or acetyl chloride) in a slight molar excess.
o Add a catalytic amount of an acid catalyst.

o Heat the mixture under reflux for several hours until the reaction is complete (monitored by
TLC or GC).

o Work-up and Purification:

o Cool the reaction mixture and wash it with water, followed by a saturated sodium
bicarbonate solution to neutralize the acid.

o Separate the organic layer and dry it over anhydrous sodium sulfate.

o Remove the solvent under reduced pressure.

o Purify the crude cedrenyl acetate by vacuum distillation.
Characterization:

e Confirm the structure and purity of the product using GC-MS and NMR spectroscopy.

Biotransformation of Cedrene Derivatives

Microbial transformation offers an environmentally friendly alternative for the synthesis of novel
fragrance compounds. Fungi and bacteria have been shown to hydroxylate sesquiterpenes,
leading to new derivatives with potentially interesting olfactory properties.[11][12][13][14]

Generalized Protocol for Microbial Hydroxylation:
e Microorganism and Culture Preparation:

o Select a suitable microorganism known for its ability to hydroxylate terpenes (e.g.,
Rhodococcus sp., Aspergillus niger).[11][15]

o Prepare a suitable culture medium (e.g., potato dextrose broth for fungi).

o Inoculate the medium with the selected microorganism and incubate under appropriate
conditions (e.g., 25-30°C, shaking) to obtain a sufficient biomass.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC182086/
https://discovery.researcher.life/article/microbial-transformations-9-biohydroxylation-of-alpha-cedrene-and-cedrol-synthesis-of-an-odoriferous-minor-component-of-cedar-wood-essential-oil/eadd44a404743919a1dc1d488c3f90c5
https://www.researchgate.net/publication/230163326_Microbial_Transformation_of_Sesquiterpenes_--AmbroxR_and_-Sclareolide
https://abis-files.ogu.edu.tr/avesis/7d1083b6-92d2-42a3-aace-c9e8ca7dd6be?AWSAccessKeyId=QV5QNULCYL17WELI7H4N&Expires=1761572348&Signature=fLhwDUj6y9vFxsEDxZqF0%2BOEO8w%3D
https://pmc.ncbi.nlm.nih.gov/articles/PMC182086/
https://dergipark.org.tr/en/pub/hjbc/article/1244894
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Biotransformation:

o Introduce Cedr-8(15)-ene or a derivative (e.g., cedrol) to the microbial culture. The
substrate can be added directly or dissolved in a minimal amount of a water-miscible
solvent like ethanol.

o Continue the incubation for a period ranging from several days to a week, monitoring the
transformation process by periodically sampling the culture and analyzing the extract by
GC-MS.

e Extraction and Purification:

o After the desired level of conversion is achieved, extract the entire culture broth with a
suitable organic solvent (e.g., ethyl acetate).

o Dry the organic extract over anhydrous sodium sulfate and concentrate it under reduced
pressure.

o Purify the resulting hydroxylated derivatives using column chromatography.
Characterization:

« ldentify the structure of the new compounds using spectroscopic methods such as GC-MS,
NMR, and IR spectroscopy.

Visualizations
Synthetic Pathways of Cedr-8(15)-ene Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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